![molecular formula C14H20N2O2 B184759 4-Boc-2,3,4,5-Tetrahydro-1H-benzo[e][1,4]diazepine CAS No. 195983-63-2](/img/structure/B184759.png)
4-Boc-2,3,4,5-Tetrahydro-1H-benzo[e][1,4]diazepine
Overview
Description
“4-Boc-2,3,4,5-Tetrahydro-1H-benzo[e][1,4]diazepine” is a chemical compound with the molecular formula C14H20N2O2 . It is also known as "tert-butyl 1,2,3,5-tetrahydro-4H-1,4-benzodiazepine-4-carboxylate" . The compound is typically stored at room temperature and appears as a white to yellow solid .
Molecular Structure Analysis
The molecular weight of “this compound” is 248.32 . Its InChI code is "1S/C14H20N2O2/c1-14(2,3)18-13(17)16-9-8-15-12-7-5-4-6-11(12)10-16/h4-7,15H,8-10H2,1-3H3" .Physical And Chemical Properties Analysis
“this compound” is a white to yellow solid at room temperature . It has a molecular weight of 248.32 .Scientific Research Applications
Enantioselective Synthetic Applications
Enantioselective Deprotonative Ring Contraction
The compound has been utilized in the enantioselective deprotonative ring contraction of N1-methyl-N4-Boc-benzo[e][1,4]diazepine-2,5-diones, derived from amino acids. This process yields quinolone-2,4-diones with high enantioselectivity, presenting a novel approach to a potentially valuable drug scaffold. This showcases the compound's role in creating enantiomerically pure products, crucial for pharmaceutical applications (Antolak et al., 2014).
Synthetic Methodology Development
Novel Synthesis Approaches
Research has introduced novel synthetic routes utilizing 4-Boc-2,3,4,5-Tetrahydro-1H-benzo[e][1,4]diazepine derivatives for the construction of complex heterocyclic structures. These methodologies provide efficient access to derivatives with broad biological activities, underlining the compound's versatility in synthetic organic chemistry (Shaabani et al., 2009).
Heterocyclic Compound Synthesis
Synthesis of N-Heterocycle-Fused Tetrahydro-1,4-diazepinones
A general approach for synthesizing N-heterocycle-fused tetrahydro-1,4-diazepinones, including derivatives of this compound, highlights its application in creating new molecules with potential therapeutic significance. This research outlines strategies for expanding the structural diversity and functional utility of such compounds (Dzedulionytė et al., 2022).
Therapeutic Potential Exploration
Evaluation as Anxiolytic and Analgesic Agents
Safety and Hazards
The safety information for “4-Boc-2,3,4,5-Tetrahydro-1H-benzo[e][1,4]diazepine” indicates that it may be harmful if swallowed and may cause skin and eye irritation . It may also cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, wearing protective gloves/protective clothing/eye protection/face protection, and washing hands thoroughly after handling .
properties
IUPAC Name |
tert-butyl 1,2,3,5-tetrahydro-1,4-benzodiazepine-4-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N2O2/c1-14(2,3)18-13(17)16-9-8-15-12-7-5-4-6-11(12)10-16/h4-7,15H,8-10H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BVENZEAGNIYZSY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCNC2=CC=CC=C2C1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40378114 |
Source
|
| Record name | tert-Butyl 1,2,3,5-tetrahydro-4H-1,4-benzodiazepine-4-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40378114 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
248.32 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
195983-63-2 |
Source
|
| Record name | tert-Butyl 1,2,3,5-tetrahydro-4H-1,4-benzodiazepine-4-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40378114 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1,2,3,5-Tetrahydro-benzo[e][1,4]diazepine-4-carboxylic acid tert-butyl ester | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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